4-[(6-bromo-3,4-dihydro-1(2H)-quinolinyl)carbonyl]-1(2H)-phthalazinone

• IUPAC Name: 4-(6-bromo-3,4-dihydro-2H-quinoline-1-carbonyl)-2H-phthalazin-1-one
• InChI: InChI=1S/C18H14BrN3O2/c19-12-7-8-15-11(10-12)4-3-9-22(15)18(24)16-13-5-1-2-6-14(13)17(23)21-20-16/h1-2,5-8,10H,3-4,9H2,(H,21,23)
• InChI Key: FXCQUATUWFDKMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)Br)N(C1)C(=O)C3=NNC(=O)C4=CC=CC=C43
• Molecular Formula: C18H14BrN3O2
• Molecular Weight: 384.2 g/mol

Description

4-[(6-bromo-3,4-dihydro-1(2H)-quinolinyl)carbonyl]-1(2H)-phthalazinone is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as BRQ and is a member of the phthalazinone family of compounds.

Mechanism of Action

The mechanism of action of BRQ is not fully understood, but it is believed to involve the inhibition of various cellular pathways. BRQ has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication. It has also been shown to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
BRQ has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. BRQ has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In addition, BRQ has been shown to inhibit angiogenesis, the process by which new blood vessels are formed.

Advantages and Limitations for Lab Experiments

One of the advantages of BRQ is that it has been shown to have a low toxicity profile. This makes it a promising candidate for further development as a therapeutic agent. However, one limitation of BRQ is that its mechanism of action is not fully understood, which makes it difficult to predict its potential side effects.

Future Directions

There are a number of future directions for research on BRQ. One area of interest is the development of BRQ analogs that may have improved efficacy and selectivity. Another area of interest is the investigation of the potential use of BRQ in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to fully understand the mechanism of action of BRQ and its potential side effects.

Scientific Research Applications

BRQ has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, antiviral, and anti-inflammatory properties. BRQ has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and leukemia. It has also been shown to inhibit the replication of the hepatitis C virus.